5-methyl-N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)isoxazole-3-carboxamide

• IUPAC Name: 5-methyl-N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C12H11N5O2/c1-7-3-11-13-5-9(6-17(11)15-7)14-12(18)10-4-8(2)19-16-10/h3-6H,1-2H3,(H,14,18)
• InChI Key: KCHRIWOKECUBKC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)NC2=CN3C(=CC(=N3)C)N=C2
• Molecular Formula: C12H11N5O2
• Molecular Weight: 257.25 g/mol

Description

Pyrazolo[1,5-a]pyrimidine derivatives, such as “5-methyl-N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)isoxazole-3-carboxamide”, are a large family of N-heterocyclic compounds that have significant impact in medicinal chemistry. They have attracted attention due to their significant photophysical properties.

Synthesis Analysis

The main synthesis route of pyrazolo[1,5-a]pyrimidines allows versatile structural modifications at positions 2, 3, 5, 6, and 7 via the cyclocondensation reaction of 1,3-biselectrophilic compounds with NH-3-aminopyrazoles as 1,3-bisnucleophilic systems. A copper-catalyzed approach has been developed for synthesizing a wide range of triazole-linked glycohybrids derived from pyrazolo[1,5-a]pyrimidines.

Scientific Research Applications

Optical Applications

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Fluorescent Organic Compounds

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Solid-State Emitters

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Antitumor Scaffold

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Enzymatic Inhibitory Activity

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Drug Discovery

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Mechanism of Action

Target of Action

Pyrazolo[1,5-a]pyrimidines, a core structure of this compound, have been reported to exhibit significant biological activities, including anti-inflammatory, anti-tumor, and antimicrobial effects

Mode of Action

Compounds with a pyrazolo[1,5-a]pyrimidine core are known to interact with their targets through various mechanisms, depending on the specific functional groups present in the molecule . The presence of electron-donating groups (EDGs) at position 7 on the fused ring has been found to improve both the absorption and emission behaviors of these compounds .

Biochemical Pathways

Compounds with a pyrazolo[1,5-a]pyrimidine core have been found to affect various biochemical pathways, depending on their specific targets . For instance, some pyrazolo[1,5-a]pyrimidines have been found to inhibit the IRAK4 pathway, which plays a crucial role in inflammatory responses .

Pharmacokinetics

Compounds with a pyrazolo[1,5-a]pyrimidine core are known for their significant photophysical properties, which could potentially influence their bioavailability .

Result of Action

Compounds with a pyrazolo[1,5-a]pyrimidine core have been found to exhibit various biological activities, including anti-inflammatory, anti-tumor, and antimicrobial effects .

Action Environment

The photophysical properties of compounds with a pyrazolo[1,5-a]pyrimidine core suggest that factors such as light exposure could potentially influence their action .